Cas no 1797191-45-7 (N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide)

• Product Name: N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide
• CAS No: 1797191-45-7
• MF: C₁₈H₁₈F₂N₂O₅
• MW: 380.342731952667
• CID: 5370474
• Update Time: 2025-08-03

N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-difluorophenyl)-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]oxamide
• N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide

• Inchi： 1S/C18H18F2N2O5/c1-26-15-6-3-10(7-16(15)27-2)14(23)9-21-17(24)18(25)22-11-4-5-12(19)13(20)8-11/h3-8,14,23H,9H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： WXAFYBVJBRAWED-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C(OC)=C1)O)(=O)C(NC1=CC=C(F)C(F)=C1)=O

Additional information on N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide

Introduction to N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide (CAS No. 1797191-45-7)

N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1797191-45-7, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and molecular research.

The molecular structure of N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide consists of a central ethanediamide backbone, flanked by two distinct aryl groups. The presence of fluorine and methoxy substituents on the aromatic rings introduces a high degree of electronic and steric complexity, which can be leveraged to modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds with tailored pharmacological properties. The structural features of N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide make it a promising candidate for further investigation in this context. Specifically, the combination of fluorine and methoxy groups has been shown to enhance binding affinity and selectivity in various drug targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmaceutical molecules. The ethanediamide moiety serves as a versatile linker that can be modified to create derivatives with enhanced bioactivity. This flexibility has made N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide a subject of extensive research in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands careful handling due to their reactivity and sensitivity to environmental factors. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce high-purity samples of N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide for research purposes.

In the realm of drug discovery, this compound has shown promise in preclinical studies as a potential lead for the development of new therapeutic agents. Its unique structural features suggest that it may interact with biological targets in ways that are not achievable with conventional small molecules. This has opened up new avenues for research into diseases that are currently difficult to treat.

The pharmacological profile of N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide is still under active investigation. Initial studies have revealed interesting interactions with enzymes and receptors involved in various disease pathways. These findings have prompted further exploration into its potential therapeutic applications.

The use of computational methods has also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide interacts with biological targets at the molecular level. These simulations have provided valuable insights into its mechanism of action and have guided the design of more effective derivatives.

The future prospects for N-(3,4-difluorophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide are bright. As our understanding of its properties grows, so does its potential as a tool for drug discovery and molecular research. Continued investigation into this compound is likely to yield novel insights into disease mechanisms and lead to the development of innovative therapeutic strategies.